Cas no 7778-18-9 (Calcium sulfate)

• Product Name: Calcium sulfate
• CAS No: 7778-18-9
• MF: CaO₄S
• MW: 136.140598297119
• MDL: MFCD00010912
• CID: 86045
• PubChem ID: 24855474
• Update Time: 2026-05-14

Calcium sulfate Chemical and Physical Properties

Names and Identifiers

• Calcium sulfate
• calciumsulfate(anhydrous)
• calciumsulfate(caso4)
• calciumsulfate,anhydrous
• crysalba
• dead-burnedgypsum
• gibs
• karstenite
• muriacite
• naturalanhydrite
• Drierite?
• Anhydrous calcium sulfate
• Drierite, with indicator
• α-Gypsum powder
• anhydrite
• anhydrousgypsum
• CalciuM Sulfate, Anhydrous, Puratronic (Metals Basis)
• Calciumsulfat
• Drierite
• DRIERITE 4 MESH
• DRIERITE 6 MESH
• Drierite?, with indicator, 4 Mesh
• Drierite?, without indicator, 4 mesh
• r, indicating (CaSO{4})
• thiolite
• Gypsum
• Sulfuric acid, calcium salt (1:1)
• calcium sulphate
• Anhydrous gypsum
• Calcium sulfate, anhydrous
• Osteoset
• Satin White
• Natural anhydrite
• Calcium sulfuricum
• Anhydrous sulfate of lime
• Oparex 10
• Basic calcium sulfate
• CaSO4
• Caswell No. 152
• Franklin Fiber H 45
• SSS-A
• Calcium sulfate anhydrous
• Calcium sulphate, natural
• Calcium sulfate (1:1)
• Calcium sulfate (CaSO4)
• Pigment white 25
• CalciumSulfate

• MDL： MFCD00010912
• Inchi： 1S/Ca.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： OSGAYBCDTDRGGQ-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 135.91400
• Monoisotopic Mass: 135.91432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: White crystalline powder. Odorless
• Density: 2.96
• Melting Point: 1450 ºC
• Boiling Point: 330 °C at 760 mmHg
• Solubility: 2g/l
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with aluminium, strong acids.
• PSA: 88.64000
• LogP: -0.25720
• Merck: 14,1706
• Sensitiveness: Moisture Sensitive

Calcium sulfate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H334,H341,H350i,H360F,H411
• Warning Statement： P201,P261,P273,P280,P308+P313
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： 49-60-42/43-51/53-68
• Safety Instruction： S53-S22-S36/37-S45-S60-S24/25
• FLUKA BRAND F CODES：3
• RTECS：WS6920000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Risk Phrases：R49; R42/43
• Safety Term：S36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds